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Welcome to the technical support center for researchers, scientists, and drug development
professionals utilizing Cotapp for pediatric cognitive assessments. This guide provides
troubleshooting procedures and frequently asked questions (FAQs) to address challenges
related to child non-compliance during testing.

Troubleshooting Guide: Managing Child Non-
Compliance

This section offers immediate, in-the-moment strategies for handling specific non-compliant
behaviors during a Cotapp session.
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Scenario

Immediate Action

Follow-up Strategy

Refusal to Start or Continue

1. Pause the test.2. Verbally
acknowledge the child's
feeling: "It looks like you're not
ready to start right now."3.
Offer a brief, structured break
(e.g., "Let's take a 2-minute

break to stretch.”).

1. Re-explain the task in
simple terms, using the Cotapp
character as a reference.2.
Offer a choice: "Would you like
to try the practice question
again, or should we look at the
next game?"3. If refusal
persists, consider rescheduling

the session.

Frustration or Distress

1. Immediately pause the
test.2. Provide verbal
reassurance: "It's okay to feel
frustrated. This is a new
game."3. Label the emotion: "It
seems like that part was tricky
and it made you feel a bit

upset."[1]

1. Break down the task into
smaller steps.[2]2. Model a
positive response: "Sometimes
| find things tricky too. Let's try
it together."3. If distress
continues, end the session and

document the child's behavior.

Distraction (Internal/External)

1. Gently redirect the child's
attention back to the screen:
"Look what Cotapp is doing
now!"2. Minimize
environmental distractions
(e.g., close the door, remove
unnecessary items from the
table).3. Use a calm, focused

tone of voice.

1. Incorporate the distraction
into the test narrative if
possible: "That sound outside
was loud! Let's show Cotapp
how well we can focus."2.
Offer short, frequent breaks to
help the child reset their
attention.3. Consider using
headphones to reduce auditory

distractions.

Refusal to Use

Mouse/Keyboard

1. Model the required action
clearly and slowly.2. Use hand-
over-hand guidance if the child
is comfortable with it.3. Make it
a game: "Let's see how Cotapp
moves when you click the

button!"

1. Ensure the equipment is
child-friendly (e.g., a smaller
mouse).2. Take a break from
the computer and practice the
motor skill with a non-digital
tool.3. If the issue persists, it

may indicate a motor skills
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challenge that should be

noted.
1. Offer encouragement: "It's
okay not to know right away.
Thinking about it is the most 1. Review the instructions to
important part."2. Praise the ensure the child understands
Giving Up Easily ("l don't effort, not just the correct the task.2. Start with a simpler
know") answer: "l like how you're task to build confidence.3.

thinking about that."3. Reframe  Avoid putting pressure on the
the task: "This isn't about child for a specific outcome.
getting everything right, but

about trying our best."

Frequently Asked Questions (FAQS)

Q1: What is the ideal testing environment for a Cotapp session?

Al: A quiet, comfortable, and well-lit room free from distractions is essential.[3] Position the
computer at the child's eye level. Ensure only the necessary materials for the test are on the
table. If possible, have a separate area for breaks.

Q2: How can | prepare a child for a Cotapp testing session?

A2: Frame the session as a fun activity or game rather than a "test."[3] Explain the process in
age-appropriate language, for instance, "We're going to play some games on the computer with
a friendly character named Cotapp." Ensure the child is well-rested and has had a snack
before the session.

Q3: What should I do if a child seems anxious before the test begins?

A3: Acknowledge their feelings and provide reassurance. You could say, "It's normal to feel a
little nervous when trying something new. We're going to do this together.” Spend a few
minutes building rapport through informal conversation before starting the test.

Q4: Is it acceptable to provide assistance during the test?
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A4: It is crucial to adhere to the standardized administration protocol of Cotapp. Generally, you
can clarify instructions but not assist with the answers. The goal is to assess the child's
independent cognitive abilities. Providing answers would invalidate the test results.

Q5: How long should a testing session last for a young child?

A5: While the Cotapp test itself has a set duration, be mindful of the child's attention span. It is
advisable to incorporate short breaks between the different tasks within the Cotapp application.
For younger children, it may be beneficial to split the testing into two shorter sessions.

Experimental Protocol: Minimizing Non-Compliance
in Cotapp Administration

This protocol outlines a standardized approach to administering the Cotapp to reduce the
likelihood of non-compliance.

e Pre-Session Preparation:

[¢]

Confirm the testing room is set up to minimize distractions.

[¢]

Ensure all computer hardware and the Cotapp software are functioning correctly.

o

Review the child's background information for any known behavioral or attentional issues.

o

Have a selection of age-appropriate, non-digital "break time" activities available.
 Building Rapport (5-10 minutes):

o Greet the child warmly and engage in a brief, non-threatening conversation about their
interests.

o Introduce the Cotapp application in a positive and engaging manner.
o Explain the role of the researcher as a helper and guide.
o Cotapp Administration:

o Follow the standardized on-screen instructions for each task.
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o Observe the child's behavior closely for any signs of frustration, fatigue, or distraction.

o Provide neutral, encouraging feedback throughout the session (e.g., "You're working
hard,” "Good job staying focused").

e Managing Non-Compliance (As needed):

o Refer to the Troubleshooting Guide for specific in-the-moment strategies.

o Remain calm and patient at all times.

o Document all instances of non-compliant behavior and the interventions used.
e Post-Session:

o Praise the child for their effort and participation.

o Provide a brief, enjoyable concluding activity.

o Debrief with the parent or guardian, if applicable, about the session.

Visualizing Methodologies

The following diagrams illustrate key workflows and relationships in managing child non-
compliance during Cotapp testing.
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Caption: Decision-making workflow for handling non-compliant behavior.
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Caption: Factors influencing a child's compliance during testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating Pediatric Cognitive Assessments: A
Technical Support Guide for Cotapp Testing]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1219975/docs#navigating-pediatric-cognitive-
assessments-a-technical-support-guide-for-cotapp-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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